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Compound of Interest

Compound Name:
8-ethoxy-2-oxo-2H-chromene-3-

carboxylic acid

CAS No.: 81017-24-5

Cat. No.: B452143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity associated with

CAS number 81017-24-5, identified as 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid. The

guide covers its chemical structure, nomenclature, physicochemical properties, synthesis

protocols, and a discussion of its potential biological context based on related compounds.

Chemical Structure and Nomenclature
The chemical compound corresponding to CAS number 81017-24-5 is 8-Ethoxy-2-oxo-2H-
chromene-3-carboxylic acid.

Structure:

Nomenclature:

CAS Name: 2H-1-Benzopyran-3-carboxylic acid, 8-ethoxy-2-oxo-

IUPAC Name: 8-ethoxy-2-oxochromene-3-carboxylic acid[1]
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Synonyms: 8-ethoxy-2-keto-chromene-3-carboxylic acid, 8-ethoxy-2-oxo-chromene-3-

carboxylic acid[1]

Physicochemical Properties
A summary of the known quantitative data for 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic
acid is presented in the table below.

Property Value Source

Molecular Formula C₁₂H₁₀O₅ [2][3][4]

Molecular Weight 234.21 g/mol [2][4][5]

Physical State
Light yellow crystal / Gray-

green solid
[6]

Melting Point 197-198°C

Infrared (IR) Spectrum (KBr,

cm⁻¹)

3047, 2983, 1750, 1677, 1605,

1467, 1423, 1380, 1284, 1211

Note on Spectral Data: While specific ¹H and ¹³C NMR data for 8-Ethoxy-2-oxo-2H-
chromene-3-carboxylic acid are not readily available in the searched literature, data for the

closely related ethyl ester, ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate, has been

reported. For the purpose of structural elucidation, it is recommended to acquire ¹H NMR, ¹³C

NMR, and high-resolution mass spectrometry (HRMS) data for the specific compound.

Experimental Protocols: Synthesis
The synthesis of 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid can be achieved through a

two-step process involving a Knoevenagel condensation followed by hydrolysis. The first step,

the synthesis of the ethyl ester precursor, is well-documented.

Step 1: Synthesis of Ethyl 8-Ethoxy-2-oxo-2H-chromene-3-carboxylate

This synthesis is achieved via a Knoevenagel condensation of 3-ethoxysalicylaldehyde and

diethyl malonate.
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Reactants:

3-ethoxysalicylaldehyde

Diethyl malonate

Ethanol (solvent)

Piperidine (catalyst)

Procedure:

Dissolve 3-ethoxysalicylaldehyde and diethyl malonate in ethanol.

Add a catalytic amount of piperidine to the solution.

Stir the reaction mixture at room temperature for approximately 3 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice-cold water and acidify with dilute

hydrochloric acid to neutralize the piperidine.

The product precipitates out of the solution.

Collect the solid by filtration and wash with water.

Purify the crude product by recrystallization from methanol.

Step 2: Hydrolysis to 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid

The ethyl ester is then hydrolyzed to the corresponding carboxylic acid.

Reactants:

Ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

Sodium hydroxide (or another suitable base)
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Ethanol/water (solvent)

Hydrochloric acid (for acidification)

Procedure:

Dissolve the ethyl ester in a mixture of ethanol and aqueous sodium hydroxide.

Heat the mixture under reflux until the hydrolysis is complete (monitored by TLC).

Cool the reaction mixture and acidify with dilute hydrochloric acid until the product

precipitates.

Collect the solid by filtration, wash with cold water, and dry.

Below is a Graphviz diagram illustrating the general workflow for the synthesis.
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Synthesis Workflow of 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid

Step 1: Knoevenagel Condensation

Step 2: Hydrolysis

3-ethoxysalicylaldehyde +
Diethyl malonate

Stir at Room Temperature (3h)

Ethanol Piperidine

Acidification & Precipitation

Ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

Reflux

NaOH (aq) Ethanol

Acidification & Precipitation

8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid

Click to download full resolution via product page

Synthesis Workflow
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Biological Activity and Potential Applications
There is currently a lack of specific research into the biological activity of 8-Ethoxy-2-oxo-2H-
chromene-3-carboxylic acid. However, the broader class of coumarin-3-carboxylic acid

derivatives has been investigated for various pharmacological activities.

Studies on related compounds suggest potential as:

Enzyme Inhibitors: Some coumarin-3-carboxylic acids have been shown to be reversible and

selective inhibitors of the monoamine oxidase B (MAO-B) isoform.[7]

Anticancer Agents: Hydrolysis of some 8-methoxycoumarin-3-carboxamides to the

corresponding 3-carboxylic acid has shown a significant improvement in antiproliferative

activity against certain cancer cell lines.[8] This suggests that the carboxylic acid moiety at

the 3-position may be important for cytotoxicity in this class of compounds.

NMDAR Modulators: Certain substituted coumarin-3-carboxylic acids have been identified as

negative allosteric modulators of N-Methyl-D-aspartate receptors (NMDARs).[9]

It is important to note that these activities are for related compounds and not for 8-Ethoxy-2-
oxo-2H-chromene-3-carboxylic acid itself. Further research is required to determine the

specific biological profile of this compound.

Below is a conceptual diagram illustrating the potential, though unconfirmed, areas of biological

interaction for this class of compounds.
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Potential Biological Interactions of Coumarin-3-Carboxylic Acids

Potential Molecular Targets

Potential Pharmacological Effects

Coumarin-3-Carboxylic Acid Scaffold

Monoamine Oxidase B (MAO-B)

Inhibits

NMDA Receptors

Modulates

Cancer Cell Proliferation Pathways
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Enzyme Inhibition Receptor Modulation Antiproliferative Activity

Click to download full resolution via product page

Potential Biological Interactions

Conclusion
8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid (CAS 81017-24-5) is a coumarin derivative

with well-defined physicochemical properties and established synthesis routes. While specific

biological data for this compound is lacking, the broader family of coumarin-3-carboxylic acids

demonstrates a range of interesting pharmacological activities, suggesting that this compound

could be a valuable subject for further investigation in drug discovery and development. Future

research should focus on detailed spectroscopic characterization and a thorough evaluation of

its biological activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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